Cas no 2172527-48-7 (4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene)

• Product Name: 4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene
• CAS No: 2172527-48-7
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 6138814
• PubChem ID: 165507096
• Update Time: 2025-06-12

4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene
• 4-[2-(aminomethyl)pent-4-en-1-yl]-1-chloro-2-methylbenzene
• EN300-1283152
• 2172527-48-7

• Inchi： 1S/C13H18ClN/c1-3-4-12(9-15)8-11-5-6-13(14)10(2)7-11/h3,5-7,12H,1,4,8-9,15H2,2H3
• InChI Key： JEHCQACFDOPWLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CN)CC=C

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene

Comprehensive Overview of 4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene (CAS No. 2172527-48-7)

The compound 4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene (CAS No. 2172527-48-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an aminomethyl moiety, a pent-4-en-1-yl chain, and a chloro-methylbenzene core. This combination of features makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly exploring its potential applications due to its versatile reactivity and modular design.

In recent years, the demand for customized chemical intermediates like 4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene has surged, driven by advancements in drug discovery and agrochemical development. The compound’s CAS No. 2172527-48-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its structural complexity aligns with trends in high-value fine chemicals, where tailored molecules are essential for innovation.

One of the most searched questions related to this compound revolves around its synthetic pathways and industrial scalability. Chemists often inquire about optimized routes to produce 4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene with high yield and purity. Recent studies suggest that catalytic methods and green chemistry principles can enhance its production efficiency, addressing sustainability concerns in the chemical industry.

The aminomethyl group in this compound is particularly noteworthy, as it introduces opportunities for further functionalization. This feature is frequently discussed in forums focusing on bioactive molecule design and peptide mimetics. Additionally, the pent-4-en-1-yl side chain offers flexibility for cross-coupling reactions, a topic of high interest in organometallic chemistry and polymer science.

From an application standpoint, 4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene is explored for its role in specialty coatings and adhesive formulations. Its aromatic core and reactive sites enable it to act as a building block for advanced materials. Industry experts are also investigating its potential in electronic materials, where precise molecular control is paramount for performance.

Another trending topic is the regulatory compliance and safety profiles of such compounds. While CAS No. 2172527-48-7 is not classified as hazardous under current standards, proper handling protocols are emphasized in technical datasheets. This aligns with broader industry shifts toward transparent chemical management and ESG (Environmental, Social, and Governance) initiatives.

In summary, 4-2-(aminomethyl)pent-4-en-1-yl-1-chloro-2-methylbenzene represents a compelling case study in modern chemical innovation. Its multifaceted properties cater to diverse sectors, from life sciences to advanced manufacturing. As research progresses, this compound is poised to play a pivotal role in addressing challenges like sustainable synthesis and material optimization.